Cas no 2227784-96-3 (2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid)
2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid
- 2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid
- 2227784-96-3
- EN300-1581563
-
- Inchi: 1S/C28H34N2O5/c1-2-8-19(16-26(31)30-25-14-7-9-18(25)15-27(32)33)29-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24-25H,2,7-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-,19+,25+/m0/s1
- InChI Key: LVQVXZXIIOAKIZ-OSWQYVSFSA-N
- SMILES: OC(C[C@@H]1CCC[C@H]1NC(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1581563-0.05g |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1581563-0.1g |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1581563-0.25g |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1581563-0.5g |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1581563-1.0g |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1581563-2.5g |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1581563-5.0g |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1581563-10.0g |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1581563-50mg |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1581563-100mg |
2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopentyl]acetic acid |
2227784-96-3 | 100mg |
$2963.0 | 2023-09-24 |
2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid Related Literature
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Additional information on 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid
Recent Advances in the Study of 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid (CAS: 2227784-96-3)
The compound 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid (CAS: 2227784-96-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylacetic acid moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for bioactive compounds.
Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and ensure its structural integrity. These efforts are part of a broader initiative to develop more efficient and scalable methods for producing complex peptide derivatives.
In addition to its synthetic applications, 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid has shown promise in preclinical studies as a modulator of specific biological pathways. Preliminary data indicate that this compound may interact with certain enzymes or receptors involved in inflammation and metabolic disorders, making it a potential candidate for further pharmacological evaluation. However, detailed mechanistic studies and in vivo experiments are still needed to fully elucidate its therapeutic potential.
The compound's unique structural features also make it a valuable tool for studying peptide-protein interactions and designing novel inhibitors. For instance, its cyclopentylacetic acid moiety could be leveraged to enhance binding affinity and selectivity for target proteins. Researchers are exploring these possibilities through molecular docking simulations and structure-activity relationship (SAR) studies, aiming to identify derivatives with improved pharmacological properties.
Despite these promising developments, challenges remain in the large-scale production and formulation of 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid. Issues such as stability under physiological conditions and bioavailability need to be addressed to advance its clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.
In conclusion, 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopentylacetic acid (CAS: 2227784-96-3) represents a promising area of research in chemical biology and drug discovery. Its multifaceted applications, from peptide synthesis to potential therapeutic uses, highlight its significance in the field. Continued research and innovation will be crucial to unlocking its full potential and addressing the existing challenges in its development and application.
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